Cas no 1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile)

7-Fluoro-1H-Indole-3-carbonitrile is a fluorinated indole derivative with a nitrile functional group at the 3-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing fluorine substituent and the reactive nitrile group, enhance its utility in heterocyclic chemistry, particularly in the development of biologically active compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, cyclizations, and other transformations. Its well-defined molecular structure allows for precise modifications, facilitating research in medicinal chemistry and material science. Suitable for use under controlled conditions, it is commonly employed in academic and industrial laboratories for exploratory synthesis and drug discovery applications.
7-fluoro-1H-Indole-3-carbonitrile structure
1043601-55-3 structure
Product Name:7-fluoro-1H-Indole-3-carbonitrile
CAS No:1043601-55-3
MF:C9H5FN2
MW:160.14780497551
CID:1036350
PubChem ID:53418941
Update Time:2025-06-07

7-fluoro-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-1H-Indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 7-fluoro-
    • AKOS016000763
    • SCHEMBL12309711
    • 1043601-55-3
    • CS-0377325
    • MFCD12923868
    • AS-50265
    • O11654
    • DTXSID80697472
    • MDL： MFCD12923868
    • Inchi： 1S/C9H5FN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H
    • InChI Key： XRKDDNNRUAJTKG-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(C#N)=CNC=21

Computed Properties

  • Exact Mass: 160.04367633g/mol
  • Monoisotopic Mass: 160.04367633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.6Ų

7-fluoro-1H-Indole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM148291-1g
7-fluoro-1H-indole-3-carbonitrile
 1043601-55-3 95%
1g
 $421 2021-08-05
Chemenu
CM148291-5g
7-fluoro-1H-indole-3-carbonitrile
 1043601-55-3 95%
5g
 $1122 2021-08-05
TRC
F597855-10mg
7-Fluoro-1H-indole-3-carbonitrile
 1043601-55-3
10mg
 $ 50.00 2022-06-04
TRC
F597855-50mg
7-Fluoro-1H-indole-3-carbonitrile
 1043601-55-3
50mg
 $ 135.00 2022-06-04
TRC
F597855-100mg
7-Fluoro-1H-indole-3-carbonitrile
 1043601-55-3
100mg
 $ 230.00 2022-06-04
Chemenu
CM148291-1g
7-fluoro-1H-indole-3-carbonitrile
 1043601-55-3 95%
1g
 $*** 2023-04-03
eNovation Chemicals LLC
Y1238051-100mg
1H-Indole-3-carbonitrile, 7-fluoro-
 1043601-55-3 97%
100mg
 $130 2024-06-07
eNovation Chemicals LLC
Y1238051-250mg
1H-Indole-3-carbonitrile, 7-fluoro-
 1043601-55-3 97%
250mg
 $175 2024-06-07
eNovation Chemicals LLC
Y1238051-1g
1H-Indole-3-carbonitrile, 7-fluoro-
 1043601-55-3 97%
1g
 $170 2024-06-07
Alichem
A199008741-1g
7-Fluoro-1H-indole-3-carbonitrile
 1043601-55-3 95%
1g
 $1560.00 2023-09-04

7-fluoro-1H-Indole-3-carbonitrile Related Literature

1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd